Cas no 2311-65-1 ((8R,9S,10R,13S,14S,17R)-10,13-dimethyl-1,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,3'(2H)-dione)

• Product Name: (8R,9S,10R,13S,14S,17R)-10,13-dimethyl-1,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,3'(2H)-dione
• CAS No: 2311-65-1
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 2626331
• PubChem ID: 241774
• Update Time: 2025-04-21

(8R,9S,10R,13S,14S,17R)-10,13-dimethyl-1,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,3'(2H)-dione Chemical and Physical Properties

Names and Identifiers

• (8R,9S,10R,13S,14S,17R)-10,13-dimethyl-1,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,3'(2H)-dione
• NSC49638
• NSC-49638
• 2311-65-1
• 10,13-Dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxolane]-3,3'(2H)-dione
• DTXSID80945788

• Inchi： 1S/C22H30O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)19(24)8-12-25-22/h13,16-18H,3-12H2,1-2H3/t16-,17+,18+,20+,21+,22+/m1/s1
• InChI Key： RWDIZJOORSGFGK-LHZXLZLDSA-N
• SMILES： O1CCC([C@@]21CC[C@H]1[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 342.2196
• Monoisotopic Mass: 342.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 501.8°C at 760 mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.565
• PSA: 43.37
• LogP: 4.24650